Cas no 141380-57-6 (1H-Imidazole-2-methanol,1-methyl-a-(1-methyl-1H-imidazol-2-yl)-a-(trifluoromethyl)-)

• Product Name: 1H-Imidazole-2-methanol,1-methyl-a-(1-methyl-1H-imidazol-2-yl)-a-(trifluoromethyl)-
• CAS No: 141380-57-6
• MF: C₁₀H₁₁F₃N₄O
• MW: 260.215751886368
• CID: 186590
• PubChem ID: 11971571
• Update Time: 2025-04-19

1H-Imidazole-2-methanol,1-methyl-a-(1-methyl-1H-imidazol-2-yl)-a-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol,1-methyl-a-(1-methyl-1H-imidazol-2-yl)-a-(trifluoromethyl)-
• 1-Methyl-alpha-(1-methyl-1H-imidazol-2-yl)-alpha-(trifluoromethyl)-1H-imidazole-2-methanol
• 141380-57-6
• DTXSID20931084
• 2,2,2-Trifluoro-1,1-bis(1-methyl-1H-imidazol-2-yl)ethan-1-ol

• Inchi： 1S/C10H11F3N4O/c1-16-5-3-14-7(16)9(18,10(11,12)13)8-15-4-6-17(8)2/h3-6,18H,1-2H3
• InChI Key： QSHJOUUTPZVISD-UHFFFAOYSA-N
• SMILES： FC(C(C1=NC=CN1C)(C1=NC=CN1C)O)(F)F

Computed Properties

• Exact Mass: 260.08863
• Monoisotopic Mass: 260.088496
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.9
• XLogP3: -0.1

Experimental Properties

• Density: 1.425
• Boiling Point: 434.296°C at 760 mmHg
• Flash Point: 216.455°C
• Refractive Index: 1.556
• PSA: 55.87